Cas no 868377-96-2 (N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide)

• Product Name: N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide
• CAS No: 868377-96-2
• MF: C₂₀H₁₈N₂O₃S
• MW: 366.433523654938
• CID: 6007119
• PubChem ID: 2151375
• Update Time: 2025-07-09

N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide
• BKSFTIIHCVIXQL-MRCUWXFGSA-N
• N-(4-methoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-phenoxypropanamide
• N-[(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3-phenoxypropanamide
• F1816-0622
• AKOS024611460
• 868377-96-2
• (Z)-N-(4-methoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-3-phenoxypropanamide

• Inchi： 1S/C20H18N2O3S/c1-3-13-22-19-16(24-2)10-7-11-17(19)26-20(22)21-18(23)12-14-25-15-8-5-4-6-9-15/h1,4-11H,12-14H2,2H3/b21-20-
• InChI Key： BKSFTIIHCVIXQL-MRCUWXFGSA-N
• SMILES： C(/N=C1/N(CC#C)C2=C(OC)C=CC=C2S/1)(=O)CCOC1=CC=CC=C1

Computed Properties

• Exact Mass: 366.10381361g/mol
• Monoisotopic Mass: 366.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide

Professional Introduction to Compound with CAS No. 868377-96-2 and Product Name: N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide

Compound with the CAS number 868377-96-2 and the product name N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its benzothiazole core and phenoxypropanamide moiety, positions it as a promising candidate for further investigation in drug discovery and development.

The benzothiazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous FDA-approved drugs. Its ability to interact with various biological targets makes it a versatile building block for designing novel therapeutic agents. In particular, the 4-methoxy substituent on the benzothiazole ring enhances its solubility and bioavailability, which are critical factors in drug formulation. Additionally, the prop-2-ynyl group introduces a reactive alkyne moiety, which can participate in further functionalization and derivatization, allowing for the creation of more complex derivatives with tailored biological properties.

The 3-phenoxypropanamide part of the molecule adds another layer of complexity and functionality. Phenoxypropanamides are known for their role as bioisosteres in drug design, often used to improve metabolic stability and binding affinity. The presence of this group in the compound under discussion suggests that it may exhibit enhanced pharmacokinetic profiles compared to related analogs. This feature is particularly important in the development of long-term therapeutic agents where efficacy must be maintained without excessive side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. The compound N-(2Z)-4-methoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide has been subjected to virtual screening using various docking algorithms to identify potential binding interactions with biological targets. Preliminary results indicate that this molecule may interact with enzymes involved in inflammation and immune response pathways, suggesting its potential as an immunomodulatory agent.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments have shown promising results in terms of anti-inflammatory activity, with reductions in pro-inflammatory cytokine production observed at submicromolar concentrations. These findings align with the growing interest in small molecules that can modulate immune responses without inducing immunosuppression. The unique structural features of this compound, particularly the benzothiazole-butoxypropanamide core, appear to contribute significantly to its observed biological effects.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The multi-step synthesis involves key transformations such as Stille coupling for introducing the propargyl group and reductive amination for forming the amide bond. These reactions highlight the synthetic versatility of modern organic chemistry and demonstrate the ability to construct complex molecules with high precision.

Future research directions include exploring derivatives of this compound that may enhance its potency or selectivity for specific biological targets. Additionally, investigations into its mechanism of action will be crucial for understanding how it exerts its observed effects at a molecular level. The use of advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry will aid in elucidating its structure-function relationships.

The development of novel pharmaceutical agents is often hampered by challenges related to drug delivery and bioavailability. However, the structural features of N-(2Z)-4-methoxy-3-(prop-2-ynyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-3-phenoxypropanamide offer opportunities for addressing these issues through formulation strategies that enhance solubility and permeability.

In conclusion, compound CAS No. 868377-96-2 represents a significant contribution to pharmaceutical chemistry due to its complex structure and promising biological activities. Its unique combination of functional groups makes it a versatile scaffold for further drug development efforts. As research continues into its pharmacological properties and potential therapeutic applications, this molecule is poised to play an important role in future medical treatments.